Cas no 81827-74-9 (Neotriptophenolide)

• Product Name: Neotriptophenolide
• CAS No: 81827-74-9
• MF: C₂₁H₂₆O₄
• MW: 342.428746700287
• CID: 730058
• PubChem ID: 133766
• Update Time: 2025-10-30

Neotriptophenolide Chemical and Physical Properties

Names and Identifiers

• Phenanthro[1,2-c]furan-1(3H)-one,3b,4,5,9b,10,11-hexahydro-9-hydroxy-6-methoxy-9b-methyl-7-(1-methylethyl)-,(3bR,9bS)-
• (3bR,9bS)-3b,4,5,9b,10,11-Hexahydro-9-hydroxy-6-methoxy-9b-methyl-7-(1-methylethyl)phenanthro[1,2-c]furan-1(3H)-one
• Neotriptophenolide
• (3bR,9bS)-3b,4,5,9b,10,11-Hexahydro-9-hydroxy-6-methoxy-9b-methyl-7-(1-methylethyl)phenanthro[1,2-c]furan-1(3H)-one (ACI)
• Phenanthro[1,2-c]furan-1(3H)-one, 3b,4,5,9b,10,11-hexahydro-9-hydroxy-6-methoxy-9b-methyl-7-(1-methylethyl)-, (3bR-trans)- (ZCI)
• CHEBI:132346
• MS-25247
• HY-N4082
• 81827-74-9
• (3bR,9bS)-9-hydroxy-6-methoxy-9b-methyl-7-propan-2-yl-3,3b,4,5,10,11-hexahydronaphtho[2,1-e][2]benzofuran-1-one
• DTXSID801002257
• 9-Hydroxy-6-methoxy-9b-methyl-7-(propan-2-yl)-3b,4,5,9b,10,11-hexahydrophenanthro[1,2-c]furan-1(3H)-one
• Phenanthro(1,2-c)furan-1(3H)-one, 3b,4,5,9b,10,11-hexahydro-9-hydroxy-6-methoxy-9b-methyl-7-(1-methylethyl)-, (3bR-trans)-
• AKOS040760593
• (3br,9bs)-9-hydroxy-6-methoxy-9b-methyl-7-(propan-2-yl)-3b,4,5,9b,10,11-hexahydrophenanthro[1,2-c]furan-1(3h)-one
• CS-0032076
• G17884
• (3bR,9bS)-9-hydroxy-7-isopropyl-6-methoxy-9b-methyl-3H,3bH,4H,5H,10H,11H-phenanthro[1,2-c]furan-1-one
• (3bR,9bS)-9-hydroxy-6-methoxy-9b-methyl-7-(propan-2-yl)-3b,4,5,9b,10,11-hexahydrophenanthro(1,2-c)furan-1(3H)-one
• DA-76098
• (3bR,9bS)-9-hydroxy-6-methoxy-9b-methyl-7-propan-2-yl-3,3b,4,5,10,11-hexahydronaphtho(2,1-e)(2)benzofuran-1-one

• Inchi： 1S/C21H26O4/c1-11(2)14-9-17(22)18-13(19(14)24-4)5-6-16-15-10-25-20(23)12(15)7-8-21(16,18)3/h9,11,16,22H,5-8,10H2,1-4H3/t16-,21-/m0/s1
• InChI Key： YQHBJMHUMJXFDN-KKSFZXQISA-N
• SMILES： O1C(C2CC[C@]3(C)C4C(=CC(C(C)C)=C(C=4CC[C@H]3C=2C1)OC)O)=O

Computed Properties

• Exact Mass: 342.18310931 g/mol
• Monoisotopic Mass: 342.18310931 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 342.4
• XLogP3: 4
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: Powder
• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 189-191 ºC
• Solubility: Insuluble (8.9E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids

Additional information on Neotriptophenolide

Neotriptophenolide (CAS No. 81827-74-9): A Comprehensive Overview

Neotriptophenolide (CAS No. 81827-74-9) is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural properties and potential therapeutic applications. This compound, derived from the plant Tripterygium wilfordii, belongs to the class of diterpenoids and has been extensively studied for its diverse biological activities, including anti-inflammatory, immunosuppressive, and anticancer properties.

The chemical structure of Neotriptophenolide is characterized by a complex diterpenoid skeleton with multiple functional groups, including hydroxyl and epoxy moieties. These structural features contribute to its high biological activity and make it a valuable target for drug development. Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have enabled a more detailed understanding of the compound's structure and its interactions with biological systems.

In the realm of pharmacology, Neotriptophenolide has shown promising results in preclinical studies. Research has demonstrated its ability to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), making it a potential candidate for the treatment of inflammatory diseases. Additionally, studies have highlighted its immunosuppressive effects, which could be beneficial in managing autoimmune disorders.

The anticancer properties of Neotriptophenolide have also been extensively investigated. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of multiple signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells. These findings suggest that Neotriptophenolide could be a valuable addition to the arsenal of anticancer agents.

Beyond its therapeutic potential, Neotriptophenolide has also been studied for its role in plant defense mechanisms. As a secondary metabolite produced by Tripterygium wilfordii, it plays a crucial role in protecting the plant against herbivores and pathogens. This natural defense mechanism has inspired researchers to explore the compound's potential applications in agriculture and crop protection.

The extraction and purification of Neotriptophenolide from natural sources have been optimized using various techniques, including solvent extraction and chromatographic methods. These processes ensure that the compound can be isolated in high purity for further research and development. Additionally, efforts are underway to develop synthetic routes for large-scale production, which could facilitate its commercialization as a pharmaceutical agent.

In conclusion, Neotriptophenolide (CAS No. 81827-74-9) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and diverse biological activities make it an exciting target for further investigation. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in medicine and beyond.